Cas no 2166780-77-2 (2-bromopropyl 2-fluoro-2-methylpropanoate)

• Product Name: 2-bromopropyl 2-fluoro-2-methylpropanoate
• CAS No: 2166780-77-2
• MF: C₇H₁₂BrFO₂
• MW: 227.071385383606
• CID: 6116978
• PubChem ID: 165567967
• Update Time: 2025-08-04

2-bromopropyl 2-fluoro-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• 2-bromopropyl 2-fluoro-2-methylpropanoate
• EN300-1571251
• 2166780-77-2

• Inchi： 1S/C7H12BrFO2/c1-5(8)4-11-6(10)7(2,3)9/h5H,4H2,1-3H3
• InChI Key： LSWSJZAYEZCVDN-UHFFFAOYSA-N
• SMILES： BrC(C)COC(C(C)(C)F)=O

Computed Properties

• Exact Mass: 226.00047g/mol
• Monoisotopic Mass: 226.00047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-bromopropyl 2-fluoro-2-methylpropanoate

Introduction to 2-bromopropyl 2-fluoro-2-methylpropanoate (CAS No. 2166780-77-2)

2-bromopropyl 2-fluoro-2-methylpropanoate, identified by the Chemical Abstracts Service Number (CAS No.) 2166780-77-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its brominated and fluoro-substituted structure, presents a unique set of chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 2-bromopropyl 2-fluoro-2-methylpropanoate consists of a propyl chain modified with a bromine atom at the terminal carbon and a fluoro-substituted isobutyl moiety. This arrangement imparts distinct reactivity, making it a versatile building block for constructing more complex molecules. The presence of both bromine and fluorine atoms enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in the synthesis of biologically active compounds.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and improved pharmacokinetic profiles in drug candidates. 2-bromopropyl 2-fluoro-2-methylpropanoate fits well within this trend, offering researchers a convenient precursor for developing novel fluorinated derivatives. Its applications span across various therapeutic areas, including oncology, central nervous system disorders, and anti-inflammatory medications.

One of the most compelling aspects of 2-bromopropyl 2-fluoro-2-methylpropanoate is its role in the synthesis of small molecule inhibitors. For instance, studies have demonstrated its effectiveness in generating potent kinase inhibitors, which are critical in targeting cancer pathways. The bromine atom serves as an excellent handle for palladium-catalyzed cross-coupling reactions, enabling the introduction of aryl or heteroaryl groups into the molecule. This modularity allows chemists to fine-tune the pharmacological properties of their targets.

Recent advancements in medicinal chemistry have highlighted the importance of fluorine atoms in drug design. Fluorinated compounds often exhibit superior bioavailability and binding affinity compared to their non-fluorinated counterparts. The incorporation of fluorine into drug molecules can alter their electronic properties, leading to improved interactions with biological targets. 2-bromopropyl 2-fluoro-2-methylpropanoate provides a straightforward route to access such fluorinated scaffolds, facilitating the discovery of next-generation therapeutics.

The compound's reactivity also makes it useful in materials science applications. For example, it can be employed in the synthesis of polymers with tailored properties, such as enhanced thermal stability or biodegradability. These materials find applications in pharmaceutical packaging, medical devices, and sustainable technologies.

From a synthetic perspective, 2-bromopropyl 2-fluoro-2-methylpropanoate offers a streamlined approach to constructing complex molecular architectures. Its compatibility with various reaction conditions and its ability to undergo multiple transformations make it an indispensable tool for synthetic organic chemists. Researchers often leverage its reactivity to develop multi-step syntheses that would be otherwise challenging to achieve.

The pharmaceutical industry has been particularly keen on exploring novel derivatives of bromopropyl fluoroalkanoates due to their potential therapeutic benefits. By modifying the substituents on the propyl chain or introducing additional functional groups, scientists can generate libraries of compounds with diverse biological activities. This exploratory approach has led to several promising candidates entering clinical trials for various diseases.

In conclusion, CAS No. 2166780-77-2, corresponding to 2-bromopropyl 2-fluoro-2-methylpropanoate, represents a cornerstone compound in modern chemical synthesis and drug development. Its unique structural features and reactivity profile enable researchers to construct sophisticated molecules with significant therapeutic potential. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is bound to grow further.